Cas no 2407645-31-0 (9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole)

• Product Name: 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole
• CAS No: 2407645-31-0
• MF: C₂₆H₂₇BrFN
• MW: 452.401689767838
• CID: 6794941
• PubChem ID: 150907976
• Update Time: 2025-06-15

9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• SCHEMBL22588745
• 2407645-31-0
• 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole

• Inchi： 1S/C26H27BrFN/c1-25(2,3)16-10-12-21-18(14-16)19-15-17(26(4,5)6)11-13-22(19)29(21)23-9-7-8-20(28)24(23)27/h7-15H,1-6H3
• InChI Key： LBJRPMKAGOCLDG-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1N1C2C=CC(=CC=2C2C=C(C=CC1=2)C(C)(C)C)C(C)(C)C)F

Computed Properties

• Exact Mass: 451.13109g/mol
• Monoisotopic Mass: 451.13109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.1
• Topological Polar Surface Area: 4.9Ų

Additional information on 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole

Comprehensive Overview of 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole (CAS No. 2407645-31-0)

The compound 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole (CAS No. 2407645-31-0) is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic electronics. With its unique structural features, including a carbazole core and halogen-substituted phenyl groups, this compound is widely studied for its potential applications in OLEDs (Organic Light-Emitting Diodes), photovoltaic devices, and advanced polymer synthesis. Researchers are particularly interested in its electron-transport properties and thermal stability, which make it a promising candidate for next-generation optoelectronic materials.

In recent years, the demand for high-performance organic semiconductors has surged, driven by the rapid development of flexible electronics and wearable technology. 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole stands out due to its tunable luminescence and enhanced charge mobility, which are critical for improving the efficiency of OLED displays and solar cells. Its tert-butyl groups contribute to superior solubility in common organic solvents, facilitating easier processing during device fabrication. This aligns with the growing trend of solution-processable materials, a hot topic in both academic and industrial research.

Another area of interest is the compound's role in supramolecular chemistry and self-assembled monolayers (SAMs). The bromo and fluoro substituents on the phenyl ring provide reactive sites for further functionalization, enabling the design of customized molecular architectures. This versatility is highly sought after in the development of sensors, catalysts, and nanomaterials. As sustainability becomes a key focus in chemical research, the potential for green synthesis routes for this compound is also being explored, addressing the need for eco-friendly production methods.

The thermal degradation resistance of 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole makes it suitable for high-temperature applications, such as thermally activated delayed fluorescence (TADF) emitters. This property is particularly relevant given the increasing demand for energy-efficient lighting solutions. Additionally, its stereoelectronic effects have been investigated in the context of non-linear optics (NLO), where it shows promise for use in photonics and data storage technologies. These applications are frequently searched by professionals in the advanced materials sector, reflecting the compound's broad relevance.

From a synthetic chemistry perspective, the preparation of 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole involves Pd-catalyzed cross-coupling reactions and halogenation steps, which are well-documented in the literature. However, recent advancements in flow chemistry and microwave-assisted synthesis have opened new avenues for optimizing its production. These methods align with the industry's shift toward process intensification and reduced reaction times, topics that are frequently discussed in chemical engineering forums.

In conclusion, 9-(2-Bromo-3-fluorophenyl)-3,6-di-tert-butyl-9H-carbazole (CAS No. 2407645-31-0) is a multifaceted compound with significant potential across multiple cutting-edge technologies. Its combination of structural robustness, functional versatility, and performance efficiency positions it as a key player in the future of organic electronics and advanced material science. As research continues to uncover new applications, this compound is likely to remain a focal point for innovation in the years to come.